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Compound Focus: Pentane-3-thiol

CAS No.: 616-31-9

Cat. No.: S3343122

Odor and Flavor Profile

The table below details the organoleptic properties of 3-pentanethiol, which are fundamental for its potential

applications [1].

Property Description

Odor Type Sulfurous

Odor Description (at 0.10% in propylene glycol) Sulfurous, gassy, durian, fruity, roasted, savory
Flavor Type Sulfurous

Flavor Description Meaty, brothy

Usage Levels in Food Categories

The following table outlines the usage levels of 3-pentanethiol (FEMA GRAS 4694) in various food
categories, as determined by the FEMA Expert Panel. The values represent the average and maximum

concentrations in parts per million (ppm) [1].
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Food Category Average Usual (ppm) Average Maximum (ppm)
Baked Goods 0.010 0.100
Condiments / Relishes 0.010 0.100
Gravies 0.010 0.100
Meat Products 0.010 0.100
Poultry 0.010 0.100
Processed Vegetables 0.020 0.100
Seasonings / Flavors 0.010 0.100
Snack Foods 0.010 0.100
Soups 0.010 0.100

Analytical Protocol: Headspace Analysis of Volatile
Thiols

This protocol is adapted from methodologies used in recent scientific literature for profiling sulfur-
containing volatile organic compounds (VOCs) in microbial cultures [2]. It provides a robust method for

detecting and quantifying volatile thiols like 3-pentanethiol.

1. Objective To extract, separate, and identify volatile thiols from a sample matrix (e.g., bacterial culture,

food product) using gas chromatography/mass spectrometry (GC/MS).

2. Materials and Equipment

¢ GC/MS System: Equipped with a suitable capillary column (e.g., DB-5 or similar).

e Headspace Vials: 125 ml bottles with chlorobutyl septa and airtight seals, suitable for anaerobic
sampling if required [2].

e Gas Supply: High-purity nitrogen or helium.

© 2026 Smolecule. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9243749/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9243749/
https://www.smolecule.com/products/s3343122?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

e Sample Concentrator: Such as a thermal desorption unit or SPME (Solid Phase Microextraction)
fiber as an alternative.

3. Procedure

e Step 1: Sample Preparation

o Inoculate 100 ml of the appropriate growth medium in a 125 ml Afnor headspace vial.
o Incubate the sample at 37°C for 24 hours or until the late stationary growth phase is reached

[2].

o Include control samples (e.g., uninoculated medium) to establish a baseline VOC profile.

e Step 2: Headspace Extraction

o Connect the headspace vial to a purified nitrogen gas flow.
o Purge the sample's headspace at a flow rate of 0.1 L/min for a predetermined time to trap
volatiles onto an adsorbent trap [2].

e Step 3: Thermal Desorption and GC/MS Analysis

o After trapping, thermally desorb the volatile compounds directly into the GC injector port.

o Use a standard temperature program for optimal separation.

o Operate the mass spectrometer in electron impact (EI) mode. Monitor for ions characteristic of
3-pentanethiol and related thiols and disulfides [2] [3].

4. Data Interpretation

¢ |dentify compounds by comparing their mass spectra and retention times with those of authentic
standards.

e The fragmentation pattern for 3-pentanethiol can include ions such as C3H7S+ (with an appearance
energy of ~10.6 eV) [3].

The experimental workflow for this protocol is as follows:
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(Analytical Protocol for Volatile Thiols)
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Biosynthetic Pathway of Microbial Thiols

Research on Clostridioides difficile has revealed that sulfur-containing volatile metabolites like 3-
pentanethiol are derived from the degradation of sulfur-containing amino acids in the medium [2]. The

proposed biosynthetic pathway is visualized below.
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Safety and Regulatory Information

¢ Regulatory Status: The US Food and Drug Administration (FDA) has stated it will "no longer provide
for the use" of 3-pentanethiol and six other synthetic flavoring substances [1]. It is essential to consult
the most current regulatory lists (FDA, FEMA, ECHA) before considering its use.

o Safety Data: Specific GHS classification and hazard statements were not found in the search results
[1]. The compound has a relatively low flash point of 15°C (59°F), classifying it as flammable [1].

Key Insights for Researchers

¢ Potent Impact Compound: 3-pentanethiol is a high-impact aroma chemical used at very low
concentrations (typically 0.01-0.1 ppm) to impart savory, meaty notes [1].
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e Microbial Origin: Its presence can be a key volatile metabolite in certain bacteria, such as
Clostridioides difficile, and its biosynthesis is heavily influenced by cysteine concentration in the
growth medium [2].

¢ Analytical Challenge: Due to its high volatility and low concentration, specialized headspace
sampling techniques coupled with GC/MS are required for its reliable analysis [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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